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Compound of Interest

Compound Name: Einecs 306-759-7

Cat. No.: B15178714

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the
synthetic hydrocarbon poly-alpha-olefin (PAO), identified by EINECS number 306-759-7.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical Identification and Hazard Summary
o Chemical Name: Dec-1-ene, homopolymer, hydrogenated
e EINECS Number: 306-759-7

e CAS Number: 68037-01-4

e General Description: A synthetic, non-hazardous hydrocarbon oil. It is not classified as a
hazardous substance according to Regulation (EC) No 1272/2008.

e Primary Hazards: While not classified as hazardous, it may be combustible and can cause
mild skin or eye irritation upon prolonged contact. Inhalation of mists or vapors at high
temperatures may irritate the respiratory tract.

Regulatory and Safety Data
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The following table summarizes key quantitative data relevant to the safe handling and
disposal of PAO.

Parameter Value Notes

This substance is combustible

Flash Point >120 °C (248 °F) ]
but not highly flammable.
Spontaneous ignition will only
Auto-ignition Temperature >300 °C (572 °F) occur at very high
temperatures.
o N According to Regulation (EC)
Hazard Classification Not classified as hazardous
No 1272/2008.
Personal Protective Equipment  Safety glasses, gloves, lab Standard laboratory PPE is
(PPE) coat sufficient for handling.

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of EINECS 306-759-7.
Step 1: Collection and Storage
o Collect waste PAO in a dedicated, clearly labeled, and sealed container.

e The container should be made of a material compatible with hydrocarbon oils (e.g., high-
density polyethylene, steel).

» Label the container "Waste Poly-alpha-olefin Oil* and include the date of initial waste
accumulation.

» Store the waste container in a designated, well-ventilated waste accumulation area, away
from heat, sparks, and open flames.

Step 2: Waste Characterization

» Although generally non-hazardous, confirm that the waste PAO has not been contaminated
with any hazardous substances during its use.
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« If contamination with hazardous materials is suspected, the waste must be treated as
hazardous and disposed of accordingly, following your institution's hazardous waste disposal
guidelines.

Step 3: Disposal Pathway

Preferred Method: Dispose of the waste PAO through a licensed industrial waste disposal
facility or a reputable recycling service that handles waste oils.

« Incineration: Controlled incineration at a licensed facility is an acceptable method of disposal.

o Landfill: Disposal in a landfill is not recommended and may be prohibited by local
regulations.

o Sewer/Waterway Discharge:DO NOT dispose of this material down the drain or into any
waterways. This can cause environmental damage and is likely a violation of local
regulations.

Step 4: Documentation
e Maintain a record of the amount of waste generated and the date of disposal.

o Keep copies of all waste transfer notes and certificates of disposal provided by the waste
management company.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
EINECS 306-759-7.
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Caption: Disposal workflow for EINECS 306-759-7.

 To cite this document: BenchChem. [Proper Disposal of EINECS 306-759-7 (Poly-alpha-
olefin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178714#einecs-306-759-7-proper-disposal-
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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